Cas no 164342-74-9 (4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione)

• Product Name: 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione
• CAS No: 164342-74-9
• MF: C₁₀H₆ClF₃O₂
• MW: 250.601652622223
• MDL: MFCD03420603
• CID: 3058897
• PubChem ID: 17024609
• Update Time: 2025-07-15

4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4,4-difluoro-1-(4-fluoro-phenyl)-butane-1,3-dione
• AKOS B009975
• ART-CHEM-BB B009975
• 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione
• AKOS000308510
• BBL038653
• STK312374
• EN300-228527
• CS-0268224
• DTXSID501201577
• 4-Chloro-4,4-difluoro-1-(4-fluorophenyl)-1,3-butanedione
• 164342-74-9

• MDL： MFCD03420603
• Inchi： 1S/C10H6ClF3O2/c11-10(13,14)9(16)5-8(15)6-1-3-7(12)4-2-6/h1-4H,5H2
• InChI Key： JTKUEBGOWSPVNN-UHFFFAOYSA-N
• SMILES： ClC(C(CC(C1C=CC(=CC=1)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 250.0008416Da
• Monoisotopic Mass: 250.0008416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione

Introduction to 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione (CAS No. 164342-74-9)

4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione, identified by its CAS number 164342-74-9, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and chemical properties. This compound belongs to the class of β-keto esters, characterized by the presence of a carbonyl group adjacent to an ester functionality, which makes it a versatile intermediate in synthetic chemistry. The introduction of fluorine and chlorine atoms into the molecular framework enhances its reactivity and stability, making it a valuable candidate for further derivatization and application in various chemical processes.

The molecular structure of 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione consists of a butane backbone substituted with two fluorine atoms at the 4-position and a chloro group at the 4-position of the adjacent carbon. The presence of a phenyl ring at the 1-position further diversifies its chemical behavior, enabling participation in various organic reactions such as nucleophilic addition, condensation, and polymerization. This structural complexity makes it an intriguing subject for researchers exploring novel synthetic pathways and functional materials.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability when incorporated into drug molecules. The fluorine atoms in 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its exploration as a building block in the development of pharmaceuticals targeting various therapeutic areas.

One of the most promising applications of 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione is in the synthesis of advanced materials with specialized properties. For instance, its ability to undergo polymerization reactions has been leveraged to create high-performance polymers with applications in electronics, coatings, and adhesives. The incorporation of fluorine atoms into these polymers enhances their thermal stability and chemical resistance, making them suitable for demanding industrial environments.

Recent research has also highlighted the potential of 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione as a precursor in medicinal chemistry. Studies have demonstrated its utility in constructing complex drug molecules with improved pharmacokinetic profiles. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The electron-withdrawing nature of the chloro and fluoro substituents influences the electronic distribution within the molecule, modulating its interactions with biological targets.

The synthesis of 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and transition metal catalysis have been employed to achieve efficient functionalization at specific positions within the molecule.

In conclusion, 4-chloro-4,4-difluoro-1-(4-fluorophenyl)butane-1,3-dione (CAS No. 164342-74-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for further chemical innovation. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in advancing both academic research and industrial development.